Cas no 122788-52-7 (1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl)-)

• Product Name: 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl)-
• CAS No: 122788-52-7
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• MDL: MFCD03450616
• CID: 1215551
• PubChem ID: 5129666
• Update Time: 2025-06-19

1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl)-
• (2-(4-methoxyphenyl)-1,3-dioxane-5,5-diyl)dimethanol
• [5-(hydroxymethyl)-2-(4-methoxyphenyl)-1,3-dioxan-5-yl]methanol
• SR-01000102717
• ChemDiv3_013211
• CCG-34176
• AKOS001585407
• 122788-52-7
• 1,3-Dioxane-5,5-dimethanol,2-(4-methoxyphenyl)-
• SR-01000102717-1
• SCHEMBL1304966
• HMS1510I11

• MDL： MFCD03450616
• Inchi： 1S/C13H18O5/c1-16-11-4-2-10(3-5-11)12-17-8-13(6-14,7-15)9-18-12/h2-5,12,14-15H,6-9H2,1H3
• InChI Key： VHMTVSXOPLUABT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)OCC(CO)(CO)C1

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15

Additional information on 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl)-

Introduction to 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 122788-52-7, identified as 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This dioxane derivative features a unique structural framework that has garnered attention due to its potential applications in various scientific domains. The presence of both hydroxyl and methoxy functional groups on a dioxane backbone suggests a rich chemical reactivity that can be exploited for synthetic purposes.

1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) is a heterocyclic compound that combines the stability of the dioxane ring with the versatility of aromatic substitution. The methoxy group at the para position relative to the hydroxyl substituents enhances its solubility in polar solvents and influences its electronic properties, making it a candidate for use in catalytic systems. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals.

In the context of pharmaceutical research, this compound has been explored for its potential as a precursor in the synthesis of bioactive molecules. The dioxane ring is a common motif in drug candidates due to its ability to mimic natural products and facilitate specific interactions with biological targets. For instance, derivatives of dioxane have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl groups in 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) provide opportunities for further functionalization, enabling chemists to tailor the molecule for specific therapeutic applications.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic profiles of molecules like 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) with unprecedented accuracy. These predictions are crucial for guiding experimental design and optimizing drug candidates before they enter clinical trials. The methoxyphenyl moiety, in particular, has been shown to enhance metabolic stability and reduce toxicity in drug candidates, making it an attractive feature for medicinal chemists.

The synthesis of 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One approach involves the reaction of 4-methoxybenzaldehyde with formaldehyde under acidic conditions to form an intermediate that can be cyclized into the desired dioxane structure. Subsequent hydroxylation steps complete the synthesis. This method leverages classical organic reactions but benefits from modern catalysts and solvents that improve yield and selectivity.

The compound's unique structural features also make it a valuable tool in materials science. Dioxane derivatives have been explored as ligands in metal-organic frameworks (MOFs) due to their ability to stabilize metal centers and facilitate gas storage or catalytic reactions. The presence of both hydroxyl and methoxy groups allows for strong hydrogen bonding interactions, which can be exploited to design materials with specific properties. For example, MOFs incorporating 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) as a ligand have shown promise in carbon capture applications.

From a regulatory perspective, compounds like 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) must undergo rigorous testing to ensure safety and efficacy before they can be used in pharmaceutical or industrial applications. This includes toxicity studies, environmental impact assessments, and compliance with international chemical safety standards. The growing emphasis on green chemistry has also prompted researchers to develop sustainable synthetic routes that minimize waste and reduce environmental impact.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. Molecular modeling software allows researchers to visualize how 1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) interacts with other molecules at an atomic level. This information is critical for designing experiments that maximize yield while minimizing side reactions. Additionally, machine learning algorithms are being trained on large datasets of chemical reactions to predict new synthetic pathways automatically.

In conclusion,1,3-Dioxane-5,5-dimethanol, 2-(4-methoxyphenyl) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it a valuable intermediate in pharmaceutical synthesis and a promising candidate for advanced materials applications. As research continues to uncover new uses for this molecule,122788-52-7 will undoubtedly play an important role in shaping the future of chemical innovation.